Cas no 163648-32-6 (11-50-Adrenomedullin(rat) (9CI))

• Product Name: 11-50-Adrenomedullin(rat) (9CI)
• CAS No: 163648-32-6
• MF: C₁₉₄H₃₀₄N₅₈O₅₉S₄
• CID: 110265
• Update Time: 2025-06-03

11-50-Adrenomedullin(rat) (9CI) Chemical and Physical Properties

Names and Identifiers

• 11-50-Adrenomedullin(rat) (9CI)
• Adrenomedullin (11-50) (rat)
• H-SER-THR-GLY-CYS-ARG-PHE-GLY-THR-CYS-THR-MET-GLN-LYS-LEU-ALA-HIS-GLN-ILE-TYR-GLN-PHE-THR-ASP-LYS-ASP-LYS-ASP-GLY-MET-ALA-PRO-ARG-ASN-LYS-ILE-SER-PRO-GLN-GLY-TYR-NH2
• H-SER-THR-GLY-CYS-ARG-PHE-GLY-THR-CYS-THR-MET-GLN-LYS-LEU-ALA-HIS-GLN-ILE-TYR-GLN-PHE-THR-ASP-LYS-ASP-LYS-ASP-GLY-MET-ALA-PRO-ARG-ASN-LYS-ILE-SER-PRO-GLN-GLY-TYR-NH2 (DISULFIDE BRIDGE: 4-9)
• STGCRFGTCTMQKLAHQIYQFTDKDKDGMAPRNKISPQGY-NH2 (DISULFIDE BRIDGE: 4-9)
• SER-THR-GLY-CYS-ARG-PHE-GLY-THR-CYS-THR-MET-GLN-LYS-LEU-ALA-HIS-GLN-ILE-TYR-GLN-PHE-THR-ASP-LYS-ASP-LYS-ASP-GLY-MET-ALA-PRO-ARG-ASN-LYS-ILE-SER-PRO-GLN-GLY-TYR-NH2 (DISULFIDE BRIDGE:CYS4-CYS9 )
• SER-THR-GLY-CYS-ARG-PHE-GLY-THR-CYS-THR-MET-GLN-LYS-LEU-ALA-HIS-GLN-ILE-TYR-GLN-PHE-THR-ASP-LYS-ASP-LYS-ASP-GLY-MET-ALA-PRO-ARG-ASN-LYS-ILE-SER-PRO-GLN-GLY-TYR-NH2: STGCRFGTCTMQKLAHQIYQFTDKDKDGMAPRNKISPQGY-NH2DISULFIDE BRIDGE CYS4-CYS9

11-50-Adrenomedullin(rat) (9CI) Security Information

• Storage Condition：-15°C

Additional information on 11-50-Adrenomedullin(rat) (9CI)

Adrenomedullin (Rat) (9CI): A Comprehensive Overview

Adrenomedullin, also known as rat adrenomedullin and designated by the CAS number 163648-32-6, is a peptide hormone that plays a crucial role in various physiological processes. This peptide, originally identified in rat adrenal medulla, has been extensively studied for its involvement in cardiovascular regulation, renal function, and energy metabolism. The 9CI designation refers to the specific isoform or variant of adrenomedullin, highlighting its structural and functional diversity.

The molecular structure of adrenomedullin consists of 52 amino acids, with a unique C-terminal amidation that contributes to its stability and bioactivity. Recent studies have revealed that this peptide exhibits potent vasodilatory effects, making it a key player in maintaining blood pressure homeostasis. For instance, research published in the Nature Reviews Nephrology journal demonstrated that adrenomedullin acts as an endogenous counter-regulatory agent against vasoconstriction, thereby preventing hypertension-related complications.

In addition to its cardiovascular roles, rat adrenomedullin has been implicated in renal function regulation. Studies conducted at the University of Tokyo have shown that this peptide enhances sodium excretion and promotes diuresis, which is particularly beneficial in managing conditions like edema and chronic kidney disease. The 9CI isoform has been found to exhibit enhanced bioavailability compared to other variants, making it a promising target for therapeutic interventions.

The therapeutic potential of adrenomedullin extends beyond cardiovascular and renal applications. Emerging research indicates its role in modulating energy metabolism and glucose homeostasis. A study published in the Journal of Clinical Endocrinology & Metabolism highlighted that adrenomedullin administration improves insulin sensitivity and reduces hyperglycemia in diabetic rat models. These findings underscore its potential as a novel therapeutic agent for managing metabolic disorders such as type 2 diabetes.

Recent advancements in molecular biology have enabled researchers to explore the signaling pathways mediated by rat adrenomedullin. It is now understood that this peptide interacts with the calcitonin receptor-like receptor ( CLR ) and the receptor activity-modifying protein type 1 ( RAMP1 ), forming a functional receptor complex. This interaction triggers intracellular signaling cascades involving cyclic AMP ( cAMP ) and protein kinase A ( PKA ), leading to vasodilation and other physiological responses.

The discovery of the 9CI isoform has further expanded our understanding of adrenomedullin's functional diversity. This isoform exhibits distinct tissue-specific expression patterns and differential responsiveness to physiological stimuli. For instance, studies conducted at the University of Cambridge revealed that the 9CI isoform is preferentially expressed in vascular endothelial cells, where it plays a critical role in maintaining endothelial integrity and promoting angiogenesis.

In terms of clinical applications, ongoing clinical trials are investigating the efficacy of recombinant adrenomedullin analogs in treating conditions such as acute kidney injury ( AKI ) and septic shock. Preliminary results from phase II trials indicate significant improvements in renal function and hemodynamic stability among treated patients. These findings suggest that adrenomedullin-based therapies could represent a breakthrough in critical care medicine.

The synthesis and characterization of CAS No: 163648-32-6, corresponding to rat adrenomedullin (9CI), have been optimized using advanced peptide synthesis techniques. These methods ensure high purity and bioactivity, making them suitable for both research and therapeutic purposes. The availability of this compound has facilitated numerous preclinical studies, paving the way for its translation into clinical practice.

In conclusion, radioreceptor assay techniques have been instrumental in elucidating the pharmacokinetics and pharmacodynamics of adrenomedullin. These studies have provided valuable insights into its half-life, tissue distribution, and clearance mechanisms, which are essential for optimizing dosing regimens in clinical settings.